Cas no 28142-56-5 (Phenol,m-[1-(m-hydroxyphenethyl)-3-propyl-3-pyrrolidinyl]- (8CI))

• Product Name: Phenol,m-[1-(m-hydroxyphenethyl)-3-propyl-3-pyrrolidinyl]- (8CI)
• CAS No: 28142-56-5
• MF: C₂₁H₂₇NO₂
• MW: 325.444586038589
• CID: 254658
• PubChem ID: 206550
• Update Time: 2025-04-19

Phenol,m-[1-(m-hydroxyphenethyl)-3-propyl-3-pyrrolidinyl]- (8CI) Chemical and Physical Properties

Names and Identifiers

• Phenol,m-[1-(m-hydroxyphenethyl)-3-propyl-3-pyrrolidinyl]- (8CI)
• 3-[2-[3-(3-hydroxyphenyl)-3-propylpyrrolidin-1-yl]ethyl]phenol
• Phenol, 3-(1-(m-hydroxyphenethyl)-3-propyl-3-pyrrolidinyl)-
• 3-[1-(3-Hydroxyphenethyl)-3-propyl-3-pyrrolidinyl]phenol
• DTXSID00950879
• 3-{1-[2-(3-hydroxyphenyl)ethyl]-3-propylpyrrolidin-3-yl}phenol
• 3-(1-(m-Hydroxyphenethyl)-3-propyl-3-pyrrolidinyl)phenol
• BRN 1493431
• 28142-56-5

• Inchi： 1S/C21H27NO2/c1-2-10-21(18-6-4-8-20(24)15-18)11-13-22(16-21)12-9-17-5-3-7-19(23)14-17/h3-8,14-15,23-24H,2,9-13,16H2,1H3
• InChI Key： GPPYXKZKCAETJA-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C1(CCC)CN(CCC2C=CC=C(C=2)O)CC1

Computed Properties

• Exact Mass: 325.20431
• Monoisotopic Mass: 325.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• PSA: 43.7